Cas no 383129-35-9 (2-[(thiophen-2-yl)methyl]azepane)

• Product Name: 2-[(thiophen-2-yl)methyl]azepane
• CAS No: 383129-35-9
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 298481
• PubChem ID: 53436630
• Update Time: 2025-06-09

2-[(thiophen-2-yl)methyl]azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,hexahydro-2-(2-thienylmethyl)-
• HEXAHYDRO-2-(2-THIENYLMETHYL)-1H-AZEPINE
• 2-(thiophen-2-ylmethyl)azepane
• 2-[(thiophen-2-yl)methyl]azepane
• AKOS011835903
• DTXSID40700916
• EN300-146587
• 383129-35-9
• DB-265180
• SCHEMBL25281534

• Inchi： 1S/C11H17NS/c1-2-5-10(12-7-3-1)9-11-6-4-8-13-11/h4,6,8,10,12H,1-3,5,7,9H2
• InChI Key： HWKWFCOPNHOYOI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1CCCCCN1

Computed Properties

• Exact Mass: 195.10831
• Monoisotopic Mass: 195.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3A^2

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 2-[(thiophen-2-yl)methyl]azepane

Comprehensive Overview of 2-[(thiophen-2-yl)methyl]azepane (CAS No. 383129-35-9): Properties, Applications, and Research Insights

2-[(thiophen-2-yl)methyl]azepane (CAS No. 383129-35-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This molecule combines an azepane ring with a thiophene moiety, making it a versatile intermediate for drug discovery and material science. Its molecular formula and structural properties have been extensively studied to explore potential applications in central nervous system (CNS) therapeutics and catalysis.

Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of compounds like 2-[(thiophen-2-yl)methyl]azepane. Researchers are increasingly focusing on its synthetic pathways and bioactivity profiles, particularly in the context of neurodegenerative diseases and enzyme modulation. The compound’s lipophilicity and hydrogen-bonding capacity make it a promising candidate for blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, CAS No. 383129-35-9 is often synthesized via reductive amination or N-alkylation methods. Its thiophene group contributes to electron-rich aromatic systems, which are valuable in designing ligands for receptor targeting. The compound’s stability under physiological conditions and low toxicity further enhance its appeal for preclinical studies.

In the context of user-searched queries, common questions include: "What are the applications of 2-[(thiophen-2-yl)methyl]azepane in medicine?" or "How is CAS No. 383129-35-9 synthesized?" Addressing these, the compound’s role in GPCR (G-protein-coupled receptor) modulation and kinase inhibition is under active investigation. Additionally, its patent literature reveals utility in antidepressant and antipsychotic formulations, aligning with the growing demand for mental health therapeutics.

Environmental and sustainability-focused research also explores 383129-35-9 as a biodegradable intermediate. Its heterocyclic framework aligns with green chemistry principles, reducing reliance on hazardous reagents. This resonates with the industry shift toward eco-friendly synthesis, a topic frequently searched in academic databases and SEO-driven content.

For analytical chemists, the compound’s spectroscopic signatures (e.g., NMR and MS data) are well-documented, aiding in quality control during production. The thermodynamic properties of 2-[(thiophen-2-yl)methyl]azepane, such as melting point and solubility, are critical for formulation scientists optimizing drug delivery systems.

In summary, 2-[(thiophen-2-yl)methyl]azepane (CAS No. 383129-35-9) represents a multifunctional scaffold with broad relevance in medicinal chemistry, materials science, and sustainable synthesis. Its integration into high-throughput screening libraries and computational modeling platforms underscores its potential to address unmet medical needs and industrial challenges.